Cas no 58654-67-4 (5-methyloctan-2-one)

• Product Name: 5-methyloctan-2-one
• CAS No: 58654-67-4
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 89993
• PubChem ID: 42802
• Update Time: 2025-05-24

5-methyloctan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-octanone
• 5-methyloctan-2-one
• Methyl 3-Methylhexyl Ketone
• Methyloctanone; 80%
• Q27294006
• DTXSID4041444
• M0278
• AKOS009159204
• EINECS 261-382-4
• 5-PHENYL-PENT-2-EN-4-YNOICACIDMETHYLESTER
• XUT0C28KSI
• DTXCID2021444
• D91303
• CAS-58654-67-4
• EN300-1866301
• NS00033987
• NCGC00356971-01
• 58654-67-4
• FT-0704165
• MFCD00059414
• SCHEMBL1247266
• Methyloctanone
• UNII-XUT0C28KSI
• 3-01-00-02890 (Beilstein Handbook Reference)
• CS-0296966
• BRN 1746333
• 2-OCTANONE, 5-METHYL-
• Tox21_303922
• 4-methylheptylketone
• UPVLGOPSYZTLGB-UHFFFAOYSA-N

• MDL： MFCD00059414
• Inchi： 1S/C9H18O/c1-4-5-8(2)6-7-9(3)10/h8H,4-7H2,1-3H3
• InChI Key： UPVLGOPSYZTLGB-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C)CCC

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.83
• Melting Point: -18.52°C (estimate)
• Boiling Point: 102°C/50mmHg(lit.)
• Flash Point: 57.6±7.5 °C
• Refractive Index: 1.4210-1.4250
• PSA: 17.07000
• LogP: 2.79180
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

5-methyloctan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H303
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1224
• Safety Instruction： 24/25
• RTECS：RH1535000
• Storage Condition：4° CStore…,-4℃Store…Better
• HazardClass：3
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-methyloctan-2-one

Recent Advances in the Study of 58654-67-4 and 5-methyloctan-2-one in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 58654-67-4 and the product 5-methyloctan-2-one have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug development, fragrance chemistry, and as intermediates in organic synthesis. This research brief aims to provide an overview of the latest findings related to these substances, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and characterization of 58654-67-4, a compound that has shown promise in various biochemical assays. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability under different conditions. Concurrently, 5-methyloctan-2-one, a ketone with a distinctive odor profile, has been investigated for its role in fragrance formulations and as a potential bioactive molecule in medicinal chemistry.

One of the key findings in recent literature is the identification of 58654-67-4 as a potential inhibitor of specific enzymatic pathways involved in inflammatory responses. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting its utility in the development of novel anti-inflammatory agents. Furthermore, molecular docking simulations have provided insights into the binding interactions between 58654-67-4 and its target proteins, paving the way for structure-activity relationship (SAR) studies.

In the context of 5-methyloctan-2-one, researchers have explored its applications beyond its traditional use in perfumery. Recent investigations have revealed its antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. These findings open new avenues for its use in pharmaceutical formulations, particularly in the development of topical antiseptics and preservatives. Additionally, its low toxicity profile makes it an attractive candidate for further preclinical evaluation.

The synthesis of 5-methyloctan-2-one has also been optimized in recent studies, with a focus on green chemistry principles. Catalytic hydrogenation and biocatalytic approaches have been employed to enhance yield and reduce environmental impact. These advancements not only improve the scalability of production but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In conclusion, the ongoing research on 58654-67-4 and 5-methyloctan-2-one underscores their multifaceted potential in chemical biology and pharmaceutical applications. While 58654-67-4 shows promise as a therapeutic agent, 5-methyloctan-2-one exhibits versatility in both fragrance and medicinal chemistry. Future studies should focus on in vivo validation of their biological activities and the exploration of their synergistic effects with other compounds. These efforts will be crucial in translating laboratory findings into clinically and industrially relevant solutions.